Cas no 35446-13-0 ([1,2,4]Triazolo[1,5-a]pyrimidin-2-amine,5,7-dipropyl-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidin-2-amine,5,7-dipropyl-
• CAS No: 35446-13-0
• MF: C₁₁H₁₇N₅
• MW: 219.286181211472
• CID: 321513
• PubChem ID: 290556
• Update Time: 2025-04-19

[1,2,4]Triazolo[1,5-a]pyrimidin-2-amine,5,7-dipropyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidin-2-amine,5,7-dipropyl-
• 5,7-dipropyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• 2-amino-5,7-di-n-propyl-s-triazolo< 1,5a> pyrimidine
• 2-Amino-5,7-dipropyl-s-triazolo< 1,5 a> pyrimidin
• 5,7-dipropyl[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• 5,7-dipropyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-ylamine
• AC1L6E0N
• AC1Q4VL7
• AR-1G6380
• CTK4H4556
• NSC154586
• Oprea1_186201
• Z56791622
• DTXSID00302839
• CHEMBL1885261
• 35446-13-0
• MLS003106406
• NSC-154586
• SMR001821312

• Inchi： 1S/C11H17N5/c1-3-5-8-7-9(6-4-2)16-11(13-8)14-10(12)15-16/h7H,3-6H2,1-2H3,(H2,12,15)
• InChI Key： FLJWPUJRDKVTJF-UHFFFAOYSA-N
• SMILES： N12C(=NC(N)=N1)N=C(C=C2CCC)CCC

Computed Properties

• Exact Mass: 219.14861
• Monoisotopic Mass: 219.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.27
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.647
• PSA: 69.1
• LogP: 2.19270